Cas no 831203-49-7 (3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid)

• Product Name: 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid
• CAS No: 831203-49-7
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD06653226
• CID: 677829
• PubChem ID: 3163398
• Update Time: 2025-06-09

3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-4-carboxylic acid,2,3-dihydro-3-oxo-2-[(tetrahydro-2-furanyl)methyl]-
• 3-OXO-2-(TETRAHYDRO-FURAN-2-YLMETHYL)-2,3-DIHYDRO-1H-ISOINDOLE-4-CARBOXYLIC ACID
• CS-0322380
• SR-01000095766-1
• BRD-A20756402-001-08-7
• SB64873
• AKOS000302629
• 3-Oxo-2-((tetrahydrofuran-2-yl)methyl)isoindoline-4-carboxylicacid
• 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-2-[(tetrahydro-2-furanyl)methyl]-
• SR-01000095766
• 3-Oxo-2-((tetrahydrofuran-2-yl)methyl)isoindoline-4-carboxylic acid
• HMS2660B09
• CHEMBL1732666
• MLS000716634
• 831203-49-7
• VCTPYRUECQNABJ-UHFFFAOYSA-N
• AKOS016346864
• 3-OXO-2-(TETRAHYDRO-2-FURANYLMETHYL)-4-ISOINDOLINECARBOXYLIC ACID
• 3-oxo-2-(oxolan-2-ylmethyl)-1H-isoindole-4-carboxylic acid
• 3-Oxo-2-(tetrahydro-2-furanylmethyl)-4-isoindolinecarboxylic acid, AldrichCPR
• SMR000278151
• STL434801
• DB-136865
• 3-oxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid
• 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid

• MDL： MFCD06653226
• Inchi： 1S/C14H15NO4/c16-13-12-9(3-1-5-11(12)14(17)18)7-15(13)8-10-4-2-6-19-10/h1,3,5,10H,2,4,6-8H2,(H,17,18)
• InChI Key： VCTPYRUECQNABJ-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C2C(C(=O)O)=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid

Recent Advances in the Study of 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid (CAS: 831203-49-7)

The compound 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid (CAS: 831203-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole core and tetrahydrofuran substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key breakthroughs in the study of this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions. These advancements have not only improved the efficiency of its production but also opened new avenues for the exploration of its derivatives.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammatory diseases. Additionally, preliminary findings suggest that the compound may possess antitumor properties, particularly in the context of breast and prostate cancer cell lines, by modulating key signaling pathways such as PI3K/Akt and MAPK.

Another area of interest is the compound's potential as a scaffold for the development of novel drug candidates. Structural-activity relationship (SAR) studies have revealed that modifications to the tetrahydrofuran moiety or the carboxylic acid group can significantly alter the compound's pharmacological profile. These insights have guided the design of new analogs with enhanced bioavailability and target specificity, paving the way for future clinical applications.

Despite these promising developments, challenges remain in the translation of these findings into therapeutic interventions. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives into viable drug candidates.

In conclusion, 3-Oxo-2-(tetrahydro-furan-2-ylmethyl)-2,3-dihydro-1H-isoindole-4-carboxylic Acid represents a versatile and pharmacologically relevant molecule with broad implications for drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.